Cas no 1860479-05-5 (1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile
• CAS No: 1860479-05-5
• MF: C₇H₈F₃N
• MW: 163.140332221985
• CID: 6567520
• PubChem ID: 126977335
• Update Time: 2025-05-19

1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoropropyl)cyclopropane-1-carbonitrile
• EN300-1931857
• 1860479-05-5
• 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C7H8F3N/c8-7(9,10)4-3-6(5-11)1-2-6/h1-4H2
• InChI Key： SWRZGYWHGHMMRO-UHFFFAOYSA-N
• SMILES： FC(CCC1(C#N)CC1)(F)F

Computed Properties

• Exact Mass: 163.06088375g/mol
• Monoisotopic Mass: 163.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile

1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile: A Comprehensive Overview

1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile (CAS No. 1860479-05-5) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a cyclopropane ring substituted with a trifluoropropyl group and a cyano group, which endow it with distinct chemical properties and reactivity.

The trifluoropropyl group in 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile imparts notable fluorine content, which can influence the compound's physical and chemical characteristics. Fluorine atoms are known for their high electronegativity and small atomic radius, leading to enhanced lipophilicity and metabolic stability. These properties make the compound an attractive candidate for drug discovery and development.

In the realm of pharmaceutical research, 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of cancer therapeutics and neurological disorders treatments. The cyano group in the molecule can be readily converted into various functional groups through well-established chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These modifications can significantly alter the biological activity and pharmacokinetic properties of the resulting compounds.

Beyond pharmaceutical applications, 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile has also found use in materials science. The presence of the cyclopropane ring and the trifluoropropyl group can enhance the thermal stability and mechanical strength of polymers when incorporated as monomers or cross-linking agents. This makes it a valuable component in the formulation of high-performance materials for applications such as coatings, adhesives, and electronic devices.

The synthesis of 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile has been extensively studied in the literature. One common approach involves the reaction of 1-bromo-2-trifluoroethylbenzene with cyclopropylcyanide in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it suitable for large-scale production. Recent advancements in catalytic systems have further improved the efficiency and sustainability of this synthesis route.

In terms of safety and handling, 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile should be managed with care due to its potential reactivity with certain chemicals. It is important to follow standard laboratory safety protocols to ensure safe handling and storage. Additionally, environmental considerations should be taken into account during its use and disposal to minimize any adverse impacts.

The future prospects for 1-(3,3,3-Trifluoropropyl)cyclopropane-1-carbonitrile are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other emerging fields. Collaborative efforts between academia and industry are expected to drive further innovation and development of this versatile compound.